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Compound of Interest

Compound Name: Enalapril sodium

Cat. No.: B1671236 Get Quote

The proper disposal of Enalapril sodium, an angiotensin-converting enzyme (ACE) inhibitor, is

a critical component of laboratory safety and environmental responsibility. Adherence to

established protocols is essential to ensure compliance with federal and local regulations and

to prevent environmental contamination and potential harm. This guide provides detailed

procedural information for researchers, scientists, and drug development professionals on the

safe handling and disposal of Enalapril sodium waste.

Regulatory Framework
In the United States, the disposal of pharmaceutical waste is primarily governed by the

Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA).[1][2]

The core regulation is the Resource Conservation and Recovery Act (RCRA), which provides

the framework for the safe management of hazardous and non-hazardous solid waste.[3] In

2019, the EPA introduced a new rule, Subpart P of the RCRA regulations, which sets forth

specific management standards for hazardous waste pharmaceuticals generated by healthcare

facilities.[1][4] A key provision of Subpart P is the prohibition of flushing hazardous waste

pharmaceuticals down drains.[1]

**Step-by-Step Disposal Protocol for Enalapril
Sodium
The following steps outline the recommended procedure for the safe disposal of Enalapril
sodium waste in a laboratory setting.
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Step 1: Waste Characterization The first crucial step is to determine if the Enalapril sodium
waste is classified as hazardous. Pharmaceutical waste is considered hazardous if it is

specifically listed by the EPA or if it exhibits one or more of the following characteristics:

ignitability, corrosivity, reactivity, or toxicity.[3] While Enalapril itself is not typically a listed

hazardous waste, a formal characterization based on its formulation and any potential

contaminants is necessary.

Step 2: Segregation and Containerization

Segregation: Immediately segregate Enalapril sodium waste from other waste streams at

the point of generation. It should be kept separate from non-hazardous waste, sharps, and

biohazardous materials.[2]

Containerization: Place the waste in a designated, properly labeled, sealed, and leak-proof

container.[5] The container should be clearly marked as "Pharmaceutical Waste" or with the

specific chemical name. Keep containers securely sealed when not in use.[5]

Step 3: Storage Store the container in a cool, dry, and well-ventilated area, away from

incompatible materials.[5] The storage location should be secure and locked to prevent

unauthorized access.[6]

Step 4: Disposal Path Selection The appropriate disposal path depends on the waste

characterization:

Non-Hazardous Enalapril Sodium Waste:

Do not dispose of it in a sewer or drain.[7]

The recommended method is to use a licensed medical waste contractor for disposal.[8]

Disposal options include incineration in a solid waste incinerator or burial in a permitted

landfill, in accordance with state and local regulations.[7]

Hazardous Enalapril Sodium Waste:

This waste requires strict handling and must be managed by a licensed hazardous waste

contractor.[8]
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The primary disposal method is incineration at a permitted hazardous waste treatment

facility.[1][3] The resulting ash is then disposed of in a licensed hazardous waste landfill.[7]

Returning to Manufacturer/Reverse Distribution:

An alternative is to return the pharmaceutical to the manufacturer for proper disposal.[8]

For facilities that qualify, sending the waste to a DEA-registered reverse distributor is

another option. This can remove the burden of treating the materials as hazardous waste

on-site.[7]

Step 5: Spill and Contamination Cleanup In the event of a spill, follow these procedures:

Evacuate the area and ensure proper ventilation.[9]

Wear appropriate Personal Protective Equipment (PPE), including gloves, protective

clothing, and eye/face protection.[6][10]

For dry spills, use dry cleanup procedures to avoid generating dust.[5] Sweep or vacuum the

spillage and collect it in a suitable, labeled container for disposal.[6][11] Avoid using

compressed air to clear surfaces.[6]

Prevent the spilled material from entering drains or waterways.[5]

Wash the area thoroughly with soap and water after cleanup.[5]

Quantitative Ecotoxicity Data
The following table summarizes ecotoxicity data for Enalapril maleate, providing insight into its

potential environmental impact.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://hercenter.org/dental/pharma.php
https://pubchem.ncbi.nlm.nih.gov/compound/Enalapril
https://hercenter.org/dental/pharma.php
https://www.camberpharma.com/wp-content/uploads/2022/02/Enalapril-OS-SDS.pdf
https://www.organon.com/docs/product/safety-data-sheets/Enalapril%20Formulation_HH_CA_EN.pdf
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-741_GB.pdf
https://datasheets.scbt.com/sc-205666.pdf
https://www.organon.com/docs/product/safety-data-sheets/Enalapril%20Formulation_HH_CA_EN.pdf
https://www.organon.com/docs/product/safety-data-sheets/Enalapril%20Formulation_HH_ID_6N.pdf
https://www.organon.com/docs/product/safety-data-sheets/Enalapril%20Formulation_HH_CA_EN.pdf
https://datasheets.scbt.com/sc-205666.pdf
https://datasheets.scbt.com/sc-205666.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Species Test Type Result Exposure Time Method

Pimephales

promelas

(fathead minnow)

LC50 (Lethal

Concentration,

50%)

> 1,000 mg/l 96 hours
OECD Test

Guideline 203

Daphnia magna

(Water flea)

EC50 (Effective

Concentration,

50%)

346 mg/l 48 hours
OECD Test

Guideline 202

Natural

microorganism

EC50

(Respiration

inhibition)

> 1,000 mg/l 3 hours
OECD Test

Guideline 209

[11]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Enalapril sodium waste.
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Enalapril Sodium Waste Generated
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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